2,6-Dibromo-4-(3-methylazetidine-1-carbonyl)pyridine

• IUPAC Name: (2,6-dibromopyridin-4-yl)-(3-methylazetidin-1-yl)methanone
• InChI: InChI=1S/C10H10Br2N2O/c1-6-4-14(5-6)10(15)7-2-8(11)13-9(12)3-7/h2-3,6H,4-5H2,1H3
• InChI Key: GHNVLLHVBDXEHV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C1)C(=O)C2=CC(=NC(=C2)Br)Br
• Molecular Formula: C10H10Br2N2O
• Molecular Weight: 334.01 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and computational methods to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can include studying the compound’s reactivity, the mechanisms of its reactions, and its behavior under various conditions.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, stability, and reactivity.

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve studying how the compound interacts with biological systems. This can include its binding to receptors, its effect on biological pathways, and its overall effect on the organism.

Safety and Hazards

Safety and hazard analysis involves studying the compound’s toxicity, flammability, environmental impact, and other safety-related properties.